Cas no 497212-99-4 (L-Isoleucine,L-isoleucyl-L-lysyl-L-isoleucyl-L-leucyl-L-lysyl-L-prolyl-L-valyl-L-lysyl-L-lysyl-L-lysyl-L-lysyl-)

• Product Name: L-Isoleucine,L-isoleucyl-L-lysyl-L-isoleucyl-L-leucyl-L-lysyl-L-prolyl-L-valyl-L-lysyl-L-lysyl-L-lysyl-L-lysyl-
• CAS No: 497212-99-4
• MF: C₇₀H₁₃₄N₁₈O₁₃
• MW: 1435.92577695847
• CID: 1530055
• Update Time: 2024-08-23

L-Isoleucine,L-isoleucyl-L-lysyl-L-isoleucyl-L-leucyl-L-lysyl-L-prolyl-L-valyl-L-lysyl-L-lysyl-L-lysyl-L-lysyl- Chemical and Physical Properties

Names and Identifiers

• L-Isoleucine,L-isoleucyl-L-lysyl-L-isoleucyl-L-leucyl-L-lysyl-L-prolyl-L-valyl-L-lysyl-L-lysyl-L-lysyl-L-lysyl-
• L-Isoleucine, L-isoleucyl-L-lysyl-L-isoleucyl-L-leucyl-L-lysyl-L-prolyl-L-valyl-L-lysyl-L-lysyl-L-lysyl-L-lysyl- (9CI)

• Inchi： 1S/C70H134N18O13/c1-11-44(8)55(77)66(96)81-51(31-18-24-38-75)62(92)86-57(45(9)12-2)68(98)84-53(41-42(4)5)64(94)83-52(32-19-25-39-76)69(99)88-40-26-33-54(88)65(95)85-56(43(6)7)67(97)82-49(29-16-22-36-73)61(91)79-47(27-14-20-34-71)59(89)78-48(28-15-21-35-72)60(90)80-50(30-17-23-37-74)63(93)87-58(70(100)101)46(10)13-3/h42-58H,11-41,71-77H2,1-10H3,(H,78,89)(H,79,91)(H,80,90)(H,81,96)(H,82,97)(H,83,94)(H,84,98)(H,85,95)(H,86,92)(H,87,93)(H,100,101)/t44-,45-,46-,47-,48-,49-,50-,51-,52-,53-,54-,55-,56-,57-,58-/m0/s1
• InChI Key： YTSJWODBACBNIK-RKIMLIALSA-N
• SMILES： C(O)(=O)[C@H]([C@@H](C)CC)NC(=O)[C@H](CCCCN)NC(=O)[C@H](CCCCN)NC(=O)[C@H](CCCCN)NC(=O)[C@H](CCCCN)NC(=O)[C@H](C(C)C)NC(=O)[C@@H]1CCCN1C(=O)[C@H](CCCCN)NC(=O)[C@H](CC(C)C)NC(=O)[C@H]([C@@H](C)CC)NC(=O)[C@H](CCCCN)NC(=O)[C@H]([C@@H](C)CC)N

Computed Properties

• Exact Mass: 1435.03872

Experimental Properties

• Density: 1.144±0.06 g/cm3(Predicted)
• Boiling Point: 1575.8±65.0 °C(Predicted)
• PSA: 530.75
• pka: 3.37±0.10(Predicted)